Cas no 64374-79-4 (Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-5-(1-methylethyl)- (9CI))

• Product Name: Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-5-(1-methylethyl)- (9CI)
• CAS No: 64374-79-4
• MF: C₁₂H₂₁N₂O₁₄P₃
• MW: 510.221426725388
• CID: 505376
• PubChem ID: 188354
• Update Time: 2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-5-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-5-(1-methylethyl)- (9CI)
• [[(2R,3S,5R)-5-(2,4-dioxo-5-propan-2-ylpyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 5-isopropyl-2'-deoxyuridine triphosphate
• DTXSID20214586
• 64374-79-4
• Uridine 5'-(tetrahydrogen triphosphate), 2'-deoxy-5-(1-methylethyl)-
• 5-Ipdutp

• Inchi： 1S/C12H21N2O14P3/c1-6(2)7-4-14(12(17)13-11(7)16)10-3-8(15)9(26-10)5-25-30(21,22)28-31(23,24)27-29(18,19)20/h4,6,8-10,15H,3,5H2,1-2H3,(H,21,22)(H,23,24)(H,13,16,17)(H2,18,19,20)/t8-,9+,10+/m0/s1
• InChI Key： VNFNFVMSTRVUTH-IVZWLZJFSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C(C)C)=C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 510.02063
• Monoisotopic Mass: 510.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.2
• Topological Polar Surface Area: 239Ų

Experimental Properties

• Density: 1.803
• Refractive Index: 1.589
• PSA: 238.69
• LogP: 0.06400